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Compound of Interest

Compound Name: mono-tert-Butyl succinate

Cat. No.: B078004

An In-depth Technical Guide to Mono-tert-Butyl Succinate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of mono-tert-butyl succinate, a versatile
reagent in organic synthesis. It details the material's safety data, physicochemical properties,
handling protocols, and a representative synthesis method. This guide is intended for use by
trained professionals in a laboratory setting.

Chemical Identity and Properties

Mono-tert-butyl succinate, also known as succinic acid mono-tert-butyl ester or tert-butyl
hydrogen succinate, is a key intermediate in various chemical syntheses.[1] Its structure
features both a carboxylic acid and a tert-butyl ester group, making it a valuable building block.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

15026-17-2[1][2]

Molecular Formula

CsH1404[1][3]

Molecular Weight 174.19 g/mol [2][3][4]

Succinic acid mono-tert-butyl ester, tert-Butyl
Synonyms .

hydrogen succinate[1][5]
inChi 1S/C8H1404/c1-8(2,3)12-7(11)5-4-6(9)10/h4-
n

5H2,1-3H3,(H,9,10)[2]
InChl Key PCOCFIOYWNCGBM-UHFFFAOYSA-N[2]
SMILES CC(C)(C)OC(=0)CCC(0)=0]2]

Table 2: Physicochemical Properties

Property Value
White to yellow or off-white solid/powder to
Appearance
crystal[1][5][6]
Melting Point 51-55 °C[1][3][7]
Boiling Point 92 °C @ 1.5 mmHg[1][3][7]
Flash Point >230 °F (>110 °C) - closed cup[3][8]
- Slightly soluble in water. Soluble in Chloroform
Solubility )
(Slightly) and Methanol.[3]
Density 1.097 + 0.06 g/cm3 (Predicted)[3]

Vapor Pressure

0.00169 mmHg at 25°C[3]

Safety and Hazard Information

Mono-tert-butyl succinate is classified as an irritant and requires careful handling to avoid

exposure.
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Table 3: GHS Hazard Classification

Hazard Class Category
Skin Irritation 2[8]
Eye Irritation 2[8]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)[8]

Hazard Statements:

e H315: Causes skin irritation.[8]

e H319: Causes serious eye irritation.[8]

o H335: May cause respiratory irritation.[8]

Precautionary Statements: A comprehensive list of precautionary statements includes P261,
P264, P271, P280, P302 + P352, and P305 + P351 + P338.[8]

Signal Word: Warning[8]

The logical relationship for handling and responding to exposure is outlined in the following
diagram.
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Hazard Identification

| H335: May cause respiratory irritation

| H315: Causes skin irritation |H319: Causes serious eye irritation

\ / Precautionary Mez;syés (Prevention) \

P271: Use only outdoors or in a well-ventilated area|

| P261: Avoid breathing dust

|P280: Wear protective gloves/eye protection
T

l‘\l\f not followed ,,/Tf’ not followed

_Response Actions

Exposure Occurs

Skin Contact

P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.,

P304+P340: IF INHALED:

P302+P352: IF ON SKIN:
Remove person to fresh air and keep comfortable for breathing.

Wash with plenty of water.

f irritation persists |f irritation persists
\ 4

P312: Call a POISON CENTER/doctor if you feel unwell.

Click to download full resolution via product page
Hazard Identification and Response Workflow

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are crucial to maintain the integrity of mono-tert-butyl succinate

and ensure laboratory safety.
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Table 4: Handling and Storage Recommendations

Parameter Recommendation

Room temperature.[1] Some suppliers
Storage Temperature
recommend -20°C for long-term storage.[9]

. Keep in a dry, cool, and well-ventilated place.
Storage Conditions ) ]
Keep container tightly closed.[6]

) ) Strong oxidizing agents, strong acids, strong
Incompatible Materials .
bases, strong reducing agents.[6]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

¢ Respiratory Protection: Use a dust mask type N95 (US) or equivalent.[8]

Experimental Protocol: Synthesis of Mono-tert-butyl
Succinate

The following protocol is a representative method for the synthesis of mono-tert-butyl
succinate.[7]

Objective: To synthesize mono-tert-butyl succinate from succinic anhydride and tert-butanol.

Materials:

Succinic anhydride (6.04 g, 60.40 mmol)

N-hydroxysuccinimide (2.53 g, 22.01 mmol)

4-dimethylaminopyridine (DMAP) (0.88 g, 7.23 mmol)

tert-Butanol (10 mL)
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e Toluene (100 mL)

o Ethyl acetate (EtOAC)

e 10% aqueous citric acid

e Saturated saline solution

e Anhydrous sodium sulfate (Na2S0a4)
o Ethyl ether

e Petroleum ether

Procedure:

e To a solution of toluene (100 mL) containing succinic anhydride (6.04 g, 60.40 mmol), N-
hydroxysuccinimide (2.53 g, 22.01 mmol), and 4-dimethylaminopyridine (DMAP, 0.88 g, 7.23
mmol), add tert-butanol (10 mL).[7]

o Heat the reaction mixture under reflux conditions for 48 hours.[7]
» After 48 hours, cool the reaction to room temperature.
¢ Dilute the crude product solution with ethyl acetate (EtOAc, 50 mL).[7]

o Wash the organic layer sequentially with 10% aqueous citric acid (2 x 50 mL) and saturated
saline.[7]

o Dry the organic layer over anhydrous sodium sulfate (Na2S0a4).[7]
o Evaporate the solvent under reduced pressure.[7]

» Recrystallize the crude product from a solvent mixture of ethyl ether/petroleum ether (1:3, 25
mL) to obtain the final product.[7]

The workflow for the synthesis and purification is illustrated below.
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1. Combine Reactants
- Succinic anhydride
- N-hydroxysuccinimide
- DMAP
- tert-Butanol
- Toluene

2. Reflux

(48 hours)

3. Cool to Room Temperature

'

4. Work-up: Dilute with EtOAc

5. Aqueous Wash

- 10% Citric Acid (2x)
- Saturated Saline

6. Dry Organic Layer
(Anhydrous Na2S0a)

7. Solvent Evaporation
(Reduced Pressure)

8. Recrystallization
(Ethyl ether/Petroleum ether)

@no-tert-butyl @

Click to download full resolution via product page

Synthesis and Purification Workflow
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Applications in Research and Development

Mono-tert-butyl succinate is a valuable reagent with diverse applications in scientific research
and drug development.

¢ Organic Synthesis: It serves as a crucial intermediate in the production of esters and other
derivatives.[1] Its bifunctional nature allows for selective reactions at either the carboxylic
acid or the ester group.

e Pharmaceuticals: It acts as an intermediate in the synthesis of active pharmaceutical
ingredients (APIs).[1] For instance, it has been used in the preparation of N-succinyl-L,L-
diaminopimelic acid (SDAP) and H3K9TSu (histone H3 lysine 9 thiosuccinyl) peptide.[2]

» Material Science: It has potential applications in the development of biodegradable polymers.

[1]

» Reagent: It is used in the synthesis of fluorinated 32- and 33-amino acids and acts as an
inhibitor of a-chymotrypsin.[7]

Toxicological Information

The toxicological properties of mono-tert-butyl succinate have not been fully investigated.[6]
However, available data indicates that it is an irritant to the skin, eyes, and respiratory system.
[3] Itis noted to have a low toxicity profile.[1]

Table 5: Summary of Toxicological Effects

Effect Description

Irritating to eyes, respiratory system, and skin.

[3]

Acute Effects

Mutagenic Effects No information available.[6]
Reproductive Effects No information available.[6]
Teratogenicity No information available.[6]
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Conclusion

Mono-tert-butyl succinate is a versatile chemical with significant applications in organic
synthesis and pharmaceutical research. While it possesses a favorable low toxicity profile, it is
classified as an irritant, and appropriate safety precautions must be observed during its
handling and use. This guide provides essential information for the safe and effective utilization
of this compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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